Cas no 2228165-12-4 (5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228165-12-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6570828
• PubChem ID: 165834552
• Update Time: 2025-05-26

5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1822911
• 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid
• 2228165-12-4

• Inchi： 1S/C12H14N2O2/c1-14-11(10(6-13-14)12(15)16)9-5-7-2-3-8(9)4-7/h2-3,6-9H,4-5H2,1H3,(H,15,16)
• InChI Key： NZGVJCDFQAOJGB-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS No: 2228165-12-4)

5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2228165-12-4, is a significant compound in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, particularly the incorporation of a bicyclo2.2.1hept-5-en-2-yl moiety, makes it a subject of considerable interest for researchers exploring novel pharmacophores.

The bicyclo2.2.1hept-5-en-2-yl group in the molecular structure contributes to the compound's complex three-dimensional conformation, which can influence its interactions with biological targets. This feature is particularly valuable in drug design, as it allows for the optimization of binding affinity and selectivity. The pyrazole ring, a heterocyclic aromatic compound, is known for its stability and ability to participate in hydrogen bonding, making it an excellent scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in developing new therapeutic agents based on pyrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that pyrazole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The presence of the carboxylic acid functional group in 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid not only enhances its solubility but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. Preliminary studies suggest that 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammation. These findings are particularly exciting as they could pave the way for the development of novel treatments targeting these conditions.

The synthesis of 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bicyclo2.2.1hept-5-en-2-yl group into the pyrazole core necessitates sophisticated synthetic strategies, often involving cyclization reactions and functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for both academic research and industrial applications.

The pharmacokinetic properties of 5-{bicyclo2.2.1hept-5-en-2-yl}-1-methyl-1H-pyrazole-4-carboxylic acid are also areas of active investigation. Understanding how this compound is metabolized and eliminated by the body is essential for determining its potential as a therapeutic agent. Initial pharmacokinetic studies suggest that it may exhibit favorable properties such as good bioavailability and moderate metabolic clearance, making it a promising candidate for further development.

In conclusion, 5-{bicyclo2.2.1hept-5-en-2-ylb}-1-methyl-lH-pyrazole-l-carboxylic acid (CAS No: 2228165-l 12-l) represents an exciting opportunity in medicinal chemistry due to its unique structural features and potential biological activities. The integration of cutting-edge synthetic techniques with rigorous pharmacological evaluation will be crucial in unlocking its full therapeutic potential.